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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092

An In-depth Technical Guide to Ethyl 2-
(chlorosulfonyl)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of ethyl 2-(chlorosulfonyl)acetate, a versatile reagent in organic synthesis. This
document includes key data, detailed experimental protocols, and visualizations to support its
application in research and development, particularly in the synthesis of pharmaceutical and
agrochemical compounds.

Core Properties of Ethyl 2-(chlorosulfonyl)acetate

Ethyl 2-(chlorosulfonyl)acetate, with the CAS number 55896-93-0, is a colorless liquid with a
pungent, vinegar-like odor.[1] It is primarily utilized as an intermediate in the synthesis of a
variety of organic molecules, most notably sulfonamides and heterocyclic compounds.[2] Its
bifunctional nature, possessing both an ester and a reactive sulfonyl chloride group, makes it a
valuable building block for introducing these functionalities into a target molecule.

Physical and Chemical Data

The key physical and chemical properties of ethyl 2-(chlorosulfonyl)acetate are summarized
in the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C4H7ClO4S [1]1[3][4]
Molecular Weight 186.61 g/mol [11[31[41[5]
Melting Point 16.2 °C (lit.) [1][4]
Boiling Point 117-118 °C (lit.) [1][4]
Density 1.049 g/mL at 25 °C (lit.) [1][4]
Refractive Index (n20/D) 1.371 (lit.) [11[4]
Flash Point 104 °F [4]

Vapor Pressure 11.4 mm Hg (20 °C) [4]

Vapor Density 2.07 (vs air) [4]
Solubility Soluble in benzene and o

chloroform.

. Moisture sensitive,
Stability ] [1]
hygroscopic.

Appearance Colorless liquid. [1]

Characteristic vinegar,
Odor [1]
pungent, sharp.

Safety Information

Ethyl 2-(chlorosulfonyl)acetate is a corrosive substance that can cause severe skin burns
and eye damage.[5] It is classified under Hazard Class 8.[6] Appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection, should be
worn when handling this chemical. Work should be conducted in a well-ventilated area to avoid
inhalation of its vapors.

Synthesis and Reactivity

Ethyl 2-(chlorosulfonyl)acetate is a key synthetic intermediate, and its reactivity is dominated
by the electrophilic nature of the sulfonyl chloride group, which readily reacts with nucleophiles.
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Synthetic Routes

Two primary methods for the synthesis of ethyl 2-(chlorosulfonyl)acetate have been
reported. The following diagram illustrates these synthetic pathways.

Route 1

+ Sodium sulfite + PCI5, 100 °C
odium ethoxycarbonylmethanesuIfonat
A
Route 2 W + Absolute ethanol, Diethyl ether
]

Click to download full resolution via product page

Caption: Synthetic routes to ethyl 2-(chlorosulfonyl)acetate.

Reactivity with Nucleophiles: Synthesis of Sulfonamides

A primary application of ethyl 2-(chlorosulfonyl)acetate is the synthesis of sulfonamides, a
class of compounds with significant importance in medicinal chemistry.[2] The sulfonyl chloride
moiety readily reacts with primary and secondary amines to form the corresponding
sulfonamide linkage. This reaction is a cornerstone for the development of various therapeutic

agents.[7]

The following diagram illustrates the general workflow for the synthesis of an N-aryl

sulfonamide using ethyl 2-(chlorosulfonyl)acetate.
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Caption: Experimental workflow for sulfonamide synthesis.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of
ethyl 2-(chlorosulfonyl)acetate. These protocols are based on literature precedents and

general laboratory practices.

Synthesis of Ethyl 2-(chlorosulfonyl)acetate

Method A: From Sodium Ethoxycarbonylmethanesulfonate
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This two-step method involves the initial formation of a sulfonate salt followed by chlorination.

e Step 1: Synthesis of Sodium 2-Ethoxy-2-oxoethanesulfonate. To a solution of sodium sulfite,
add ethyl bromoacetate. The reaction mixture is stirred to yield sodium
ethoxycarbonylmethanesulfonate.

o Step 2: Synthesis of Ethyl 2-(chlorosulfonyl)acetate. The resulting sodium
ethoxycarbonylmethanesulfonate is then reacted with phosphorus pentachloride (PCls) at
100 °C. The product, ethyl 2-(chlorosulfonyl)acetate, is obtained after an appropriate
workup.

Method B: From Chlorosulfonyl Acetyl Chloride
This is a direct esterification method.
 In a suitable reaction vessel, dissolve chlorosulfonyl acetyl chloride in diethyl ether.

» Add absolute ethanol to the solution. The reaction proceeds to give ethyl 2-
(chlorosulfonyl)acetate. A 55% yield has been reported for this method.

Purification Protocol

Purification of crude ethyl 2-(chlorosulfonyl)acetate is crucial to remove by-products and
unreacted starting materials. As it is a liquid with a defined boiling point, vacuum distillation is a
suitable method.

o Apparatus: A standard vacuum distillation apparatus equipped with a cold trap is assembled.

e Procedure:

o

The crude ethyl 2-(chlorosulfonyl)acetate is placed in the distillation flask.

[¢]

The system is evacuated to a reduced pressure.

[¢]

The flask is gently heated in an oil bath.

[e]

The fraction distilling at a temperature and pressure consistent with the boiling point of the
pure compound is collected. Given its boiling point of 117-118 °C at atmospheric pressure,
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the distillation temperature will be significantly lower under vacuum.

o Itis important not to distill to dryness to avoid the concentration of potentially explosive
residues.[8]

Analytical Protocols

The identity and purity of ethyl 2-(chlorosulfonyl)acetate can be confirmed using standard
analytical techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
ethyl group (a triplet and a quartet) and a singlet for the methylene group adjacent to the
sulfonyl chloride.

o 13C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon, the
methylene carbon, the two carbons of the ethyl group, and the methyl carbon.

o Typical Solvent: Deuterated chloroform (CDCIs).
e High-Performance Liquid Chromatography (HPLC):

o Column: A reverse-phase C18 column is generally suitable for the analysis of moderately
polar organic compounds.

o Mobile Phase: A mixture of acetonitrile and water, with a small amount of an acid modifier
like formic acid for MS compatibility, can be used.[9] An isocratic or gradient elution can be
developed to achieve optimal separation.

o Detection: UV detection at a wavelength around 200-220 nm is appropriate.
e Gas Chromatography-Mass Spectrometry (GC-MS):
o Column: A standard non-polar or moderately polar capillary column can be used.

o Injection: Split injection is recommended to handle the neat sample.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.researchgate.net/figure/1H-Nmr-data-of-compounds-2a-e-CDC-s-300-MHzt_tbl1_281201049
https://www.benchchem.com/product/b1357092?utm_src=pdf-body
https://www.jmaterenvironsci.com/Document/vol15/vol15_N8/JMES-2024-1508076-Sanou.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Oven Program: A temperature gradient program starting from a low temperature (e.g., 50-
80 °C) and ramping up to a higher temperature (e.g., 250 °C) will facilitate the elution of
the compound and any potential impurities.[10][11]

o Mass Spectrometry: Electron ionization (EI) will produce a characteristic fragmentation
pattern that can be used to confirm the structure of the molecule.

Applications in Drug Discovery and Development

Ethyl 2-(chlorosulfonyl)acetate serves as a crucial building block in the synthesis of a wide
array of biologically active molecules. Its utility extends to the preparation of:

» Sulfa Drugs: As a primary application, it is used in the synthesis of various sulfonamide-
containing drugs which have antimicrobial and other therapeutic properties.[2]

e Enzyme Inhibitors: The sulfonyl group can be incorporated into molecules designed to inhibit
specific enzymes, a common strategy in drug design.

o Heterocyclic Compounds: It participates in cyclization reactions to form various heterocyclic
systems, which are prevalent scaffolds in many pharmaceuticals.[2]

The reactivity of the sulfonyl chloride group allows for its conjugation to various molecular
scaffolds, enabling the exploration of structure-activity relationships in drug development
programs.

This guide provides a foundational understanding of the properties, synthesis, and applications
of ethyl 2-(chlorosulfonyl)acetate. For specific applications, further optimization of the
described protocols may be necessary. Always consult relevant safety data sheets and perform
a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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